N-methanesulfonyl-6-aminoindole

• Molecular Formula: C9H10N2O2S
• Molecular Weight: 210.26 g/mol
• IUPAC Name: 1-methylsulfonylindol-6-amine
• InChI: InChI=1S/C9H10N2O2S/c1-14(12,13)11-5-4-7-2-3-8(10)6-9(7)11/h2-6H,10H2,1H3
• InChI Key: UGSFARBOAJLGEU-UHFFFAOYSA-N
• Canonical SMILES: CS(=O)(=O)N1C=CC2=C1C=C(C=C2)N

Description

N-methanesulfonyl-6-aminoindole is a useful research compound. Its molecular formula is C9H10N2O2S and its molecular weight is 210.26 g/mol. The purity is usually 95%.
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Synthesis routes and methods I

Procedure details

A mixture of N-methanesulfonyl-6-nitroindole (2.52 g, 10.5 mmol, from above) and platinum oxide (119 mg, 0.52 mmol) in 100 ml of methanol was hydrogenated in a Parr apparatus for approximately 1 hr until a constant pressure was obtained (42 psi H2 initially). The catalyst was removed by filtration (Whatman GF/F filter) and the filtrate was concentrated by rotary evaporation to give N-methanesulfonyl-6-aminoindole, an oil which solidified on standing under an argon atmosphere.

Synthesis routes and methods II

Procedure details